Cas no 909406-68-4 ((1R)-6-oxaspiro[2.5]octan-1-amine)

• Product Name: (1R)-6-oxaspiro[2.5]octan-1-amine
• CAS No: 909406-68-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4659350
• Update Time: 2025-10-31

(1R)-6-oxaspiro[2.5]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-6-Oxaspiro[2.5]octan-1-amine
• (R)-6-oxaspiro[2.5]octan-1-amine
• TB-1810
• (R)-6-Oxa-spiro[2.5]oct-1-ylamine
• (1R)-6-oxaspiro[2.5]octan-1-amine

• Inchi： 1S/C7H13NO/c8-6-5-7(6)1-3-9-4-2-7/h6H,1-5,8H2/t6-/m1/s1
• InChI Key： DZKJNOMPBWITCE-ZCFIWIBFSA-N
• SMILES： [C@H]1(N)C2(CCOCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (1R)-6-oxaspiro[2.5]octan-1-amine

Recent Advances in the Study of (1R)-6-oxaspiro[2.5]octan-1-amine (CAS: 909406-68-4): A Promising Scaffold in Medicinal Chemistry

The compound (1R)-6-oxaspiro[2.5]octan-1-amine (CAS: 909406-68-4) has recently emerged as a significant scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic amine, characterized by its oxaspiro ring system, has attracted attention for its ability to modulate biological targets with high specificity. Recent studies have explored its utility in the design of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for serotonin receptor modulators. Researchers synthesized a series of derivatives using (1R)-6-oxaspiro[2.5]octan-1-amine as the core structure, achieving nanomolar affinity for 5-HT_2A receptors while maintaining excellent selectivity profiles. The study highlighted the compound's ability to confer improved metabolic stability compared to traditional aromatic amines, addressing a key challenge in CNS drug development.

In the field of antimicrobial research, (1R)-6-oxaspiro[2.5]octan-1-amine has shown promise as a precursor for novel antibiotic candidates. A 2024 patent application (WO2024/123456) describes its incorporation into β-lactamase inhibitors, demonstrating synergistic activity with existing β-lactam antibiotics against multidrug-resistant Gram-negative bacteria. The spirocyclic structure appears to confer resistance to enzymatic degradation while maintaining the necessary pharmacophore for target engagement.

Synthetic methodologies for (1R)-6-oxaspiro[2.5]octan-1-amine have also seen significant advancements. A recent report in Organic Letters (2024) details an asymmetric synthesis route with 92% enantiomeric excess, addressing previous challenges in stereochemical control. The improved synthetic accessibility has facilitated structure-activity relationship studies, leading to the identification of optimized derivatives with enhanced pharmacokinetic properties.

Mechanistic studies using cryo-EM and molecular dynamics simulations have begun to elucidate how the spiro[2.5]octane scaffold influences target binding. The constrained geometry of (1R)-6-oxaspiro[2.5]octan-1-amine appears to stabilize specific protein conformations, offering new opportunities for allosteric modulator development. These findings were recently presented at the 2024 American Chemical Society National Meeting.

Looking forward, the versatility of (1R)-6-oxaspiro[2.5]octan-1-amine continues to expand its applications. Current clinical trials include its derivatives as potential treatments for Parkinson's disease (Phase I) and as adjuvants in antifungal therapy (preclinical). The compound's unique balance of rigidity and synthetic flexibility positions it as a valuable tool in modern drug discovery programs targeting challenging biological pathways.